1-[2-(Naphthalene-2-yloxy)-phenyl]-ethanone

• Molecular Formula: C18H14O2
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 1-(2-naphthalen-2-yloxyphenyl)ethanone
• InChI: InChI=1S/C18H14O2/c1-13(19)17-8-4-5-9-18(17)20-16-11-10-14-6-2-3-7-15(14)12-16/h2-12H,1H3
• InChI Key: UTDZHNXUNXDMIC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OC2=CC3=CC=CC=C3C=C2

Description

1-[2-(Naphthalene-2-yloxy)-phenyl]-ethanone is a useful research compound. Its molecular formula is C18H14O2 and its molecular weight is 262.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-naphthol (0.035 mole), 2-chloroacetophenone (0.026 mole), potassium carbonate (0.040 mole) and CuCl (100 mg) in isoamyl alcohol (3 ml) was refluxed overnight. Then the reaction mixture was filtered and the precipitate was washed a few times with ethyl acetate and then the filtrate was washed with a 10% aqueous sodium hydroxide solution and water. The solvent was removed by evaporation under reduced pressure and the residue was distilled under high vacuum to give a pure product in the form of a light yellow liquid.